Cas no 2228478-04-2 (4-(2-cyclopentylethyl)oxane-2,6-dione)

• Product Name: 4-(2-cyclopentylethyl)oxane-2,6-dione
• CAS No: 2228478-04-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6318253
• PubChem ID: 165966597
• Update Time: 2025-05-26

4-(2-cyclopentylethyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopentylethyl)oxane-2,6-dione
• 2228478-04-2
• EN300-1825327

• Inchi： 1S/C12H18O3/c13-11-7-10(8-12(14)15-11)6-5-9-3-1-2-4-9/h9-10H,1-8H2
• InChI Key： HDSRVNLWYZGXTB-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)CCC1CCCC1)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(2-cyclopentylethyl)oxane-2,6-dione

Introduction to 4-(2-cyclopentylethyl)oxane-2,6-dione (CAS No. 2228478-04-2)

4-(2-cyclopentylethyl)oxane-2,6-dione, with the CAS number 2228478-04-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxanes, which are cyclic ethers with a six-membered ring. The unique structural features of 4-(2-cyclopentylethyl)oxane-2,6-dione make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-(2-cyclopentylethyl)oxane-2,6-dione consists of a cyclohexane ring with a ketone group at positions 2 and 6, and a cyclopentyl-substituted ethyl group at position 4. This arrangement imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications. Recent studies have highlighted the importance of such cyclic ethers in modulating various biological pathways, making them attractive targets for drug design.

In the context of medicinal chemistry, 4-(2-cyclopentylethyl)oxane-2,6-dione has been investigated for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its role in modulating enzyme activity. Enzymes are essential catalysts in biological systems, and their dysregulation is often associated with various diseases. Research has shown that 4-(2-cyclopentylethyl)oxane-2,6-dione can selectively inhibit certain enzymes, which could be beneficial in treating conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The pharmacological profile of 4-(2-cyclopentylethyl)oxane-2,6-dione has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes with high selectivity and potency. For instance, it has been shown to effectively inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising candidate for anticancer therapy.

In vivo studies have further validated the therapeutic potential of 4-(2-cyclopentylethyl)oxane-2,6-dione. Animal models have been used to evaluate its efficacy and safety. Preclinical trials have shown that it can significantly reduce tumor growth and improve survival rates in mice with xenograft models of human cancer. Additionally, it has demonstrated anti-inflammatory properties by reducing the production of pro-inflammatory cytokines in animal models of inflammatory diseases.

The pharmacokinetic properties of 4-(2-cyclopentylethyl)oxane-2,6-dione are also an important aspect of its evaluation as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed orally and has good bioavailability. Its metabolic stability ensures that it remains active for an extended period, which is crucial for maintaining therapeutic effects over time.

Safety is a paramount concern in drug development, and extensive toxicity studies have been conducted on 4-(2-cyclopentylethyl)oxane-2,6-dione. These studies have shown that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses. This makes it a promising candidate for further clinical evaluation.

The potential applications of 4-(2-cyclopentylethyl)oxane-2,6-dione extend beyond its use as a direct therapeutic agent. It can also serve as a valuable tool in basic research to study enzyme function and cellular signaling pathways. Its ability to selectively modulate enzyme activity provides researchers with a powerful means to investigate the roles of specific enzymes in various biological processes.

In conclusion, 4-(2-cyclopentylethyl)oxane-2,6-dione (CAS No. 2228478-04-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field.